Cas no 2567495-20-7 (6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine)

• Product Name: 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine
• CAS No: 2567495-20-7
• MF: C₂₀H₉F₆N₅O₄
• MW: 497.30698466301
• MDL: MFCD32878864
• CID: 5656999
• PubChem ID: 155820450
• Update Time: 2025-07-22

6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2567495-20-7
• EN300-27700776
• 6-Nitro-N-[6-nitro-8-(trifluoromethyl)quinolin-5-yl]-8-(trifluoromethyl)quinolin-5-amine
• 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine

• MDL： MFCD32878864
• Inchi： 1S/C20H9F6N5O4/c21-19(22,23)11-7-13(30(32)33)17(9-3-1-5-27-15(9)11)29-18-10-4-2-6-28-16(10)12(20(24,25)26)8-14(18)31(34)35/h1-8,29H
• InChI Key： TWQNPVYTLSMFIP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C2=CC=CN=C21)NC1=C(C=C(C(F)(F)F)C2C1=CC=CN=2)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 497.05587276g/mol
• Monoisotopic Mass: 497.05587276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 129Ų

Additional information on 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine

Recent Advances in the Study of 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine (CAS: 2567495-20-7)

The compound 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine (CAS: 2567495-20-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine. Researchers have developed a novel multi-step synthesis protocol that improves yield and purity, addressing previous limitations in large-scale production. The compound's distinctive quinoline backbone, coupled with nitro and trifluoromethyl substituents, is believed to contribute to its high binding affinity for specific biological targets.

In vitro and in vivo pharmacological evaluations have demonstrated promising results for this compound as a potential modulator of key cellular pathways. Preliminary data suggest that it exhibits selective inhibition against certain kinase enzymes, with IC50 values in the nanomolar range. These findings position the compound as a potential lead for developing new therapeutics in oncology and inflammatory diseases.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of the compound's biological activity. The presence of the nitro groups at specific positions appears crucial for maintaining potency, while the trifluoromethyl groups enhance metabolic stability and membrane permeability. These characteristics make the compound particularly interesting for drug development purposes.

Recent computational modeling studies have proposed potential binding modes of the compound with its biological targets. Molecular docking simulations suggest that the planar quinoline system facilitates π-π stacking interactions with aromatic residues in the target proteins, while the nitro groups participate in hydrogen bonding networks. These theoretical predictions are currently being validated through crystallographic studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Current research efforts are focused on developing analogs with improved selectivity profiles and better drug-like characteristics. The compound's progress through preclinical development will be closely monitored by the scientific community.

In conclusion, 6-nitro-N-6-nitro-8-(trifluoromethyl)quinolin-5-yl-8-(trifluoromethyl)quinolin-5-amine represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable scaffold for further investigation. Continued research on this compound may lead to significant advances in targeted therapies for various diseases.